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Compound of Interest

Compound Name: 1,1,1-Trifluoroacetone

Cat. No.: B105887 Get Quote

An In-depth Technical Guide to 1,1,1-
Trifluoroacetone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1,1,1-Trifluoroacetone, a key

building block in synthetic chemistry, particularly in the development of pharmaceutical

compounds. This document outlines its chemical identity, detailed safety information, and

handling protocols to ensure its safe and effective use in a laboratory setting.

Chemical Identification
Chemical Name: 1,1,1-Trifluoroacetone

Synonyms: α,α,α-Trifluoroacetone, 1,1,1-Trifluoro-2-propanone, 3,3,3-Trifluoroacetone,

Methyl trifluoromethyl ketone, Trifluoromethyl methyl ketone

CAS Number: 421-50-1[1][2][3]

Molecular Formula: C₃H₃F₃O[1][4]

Molecular Weight: 112.05 g/mol [5]

Structure:
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InChI: 1S/C3H3F3O/c1-2(7)3(4,5,6)/h1H3

SMILES: CC(=O)C(F)(F)F

Safety Data Summary
The following tables summarize the key safety and physical property data for 1,1,1-
Trifluoroacetone, compiled from various safety data sheets.

Table 1: Physical and Chemical Properties

Property Value Source

Appearance Clear, colorless liquid [1]

Odor Pungent, chloroform-like [1]

Boiling Point 22 °C

Density 1.252 g/mL at 25 °C

Vapor Pressure 13.62 psi at 20 °C

Refractive Index n20/D 1.3

Flash Point -30 °C (-22 °F) - closed cup

Solubility Soluble in water [1]

Table 2: Hazard Identification and GHS Classification
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Hazard Class GHS Classification Signal Word Hazard Statement

Flammable Liquids Category 1 Danger

H224: Extremely

flammable liquid and

vapor.

Skin

Corrosion/Irritation
Category 1B Danger

H314: Causes severe

skin burns and eye

damage.[2]

Serious Eye

Damage/Eye Irritation
Category 1 Danger

H314: Causes severe

skin burns and eye

damage.[2]

Aquatic Hazard

(Chronic)
Category 3 -

H412: Harmful to

aquatic life with long

lasting effects.

Table 3: Personal Protective Equipment (PPE) and Storage
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Condition Recommendation Source

Eye/Face Protection Eyeshields, Face shield

Skin Protection
Protective gloves, Protective

clothing
[6]

Respiratory Protection

Use only under a chemical

fume hood.[2] Dust mask type

N95 (US) where risk

assessment shows air-

purifying respirators are

appropriate.

Storage Temperature 2-8°C, Refrigerated [2]

Storage Conditions

Keep away from heat, sparks

and flame. Keep under

nitrogen. Protect from

moisture. Keep container

tightly closed in a dry and well-

ventilated place.[2]

Experimental Protocols: Safe Handling and Use
Given the hazardous nature of 1,1,1-Trifluoroacetone, strict adherence to safety protocols is

mandatory.

General Handling:

Avoid all personal contact, including inhalation.[7]

Wear protective clothing, gloves, and eye/face protection.[7]

Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Ground all metal parts of equipment to prevent static discharge.[2]

Use non-sparking tools.[2]
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Do not allow clothing wet with the material to stay in contact with skin.[7]

First Aid Measures:

Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.[6]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician immediately.

Fire Fighting Measures:

Extinguishing Media: Use CO₂, dry chemical, or foam.[2]

Hazards: Liquid and vapor are highly flammable.[7] Containers may rupture due to pressure

buildup under fire conditions.[7] Combustion products include carbon dioxide, hydrogen

fluoride, and other toxic fumes.[7]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 1,1,1-
Trifluoroacetone from receipt to disposal.
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Caption: Workflow for Safe Handling of 1,1,1-Trifluoroacetone.

This guide is intended to provide essential information for the safe handling and use of 1,1,1-
Trifluoroacetone. Users should always consult the most recent and complete Safety Data
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Sheet provided by their supplier before use and ensure that a thorough risk assessment is

conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b105887?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/1-1-1-trifluoroacetone-dic4055.html
https://www.fishersci.com/store/msds?partNumber=AC139740250&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4123453.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13556~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:01:17~~1%201%201-Trifluoroacetone~~
https://www.fishersci.com/shop/products/1-1-1-trifluoroacetone-98-thermo-scientific/AC139740250
https://www.fishersci.com/shop/products/1-1-1-trifluoroacetone-98-thermo-scientific/AC139740250
https://www.lookchem.com/404.htm
https://datasheets.scbt.com/sc-251537.pdf
https://www.benchchem.com/product/b105887#1-1-1-trifluoroacetone-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b105887#1-1-1-trifluoroacetone-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b105887#1-1-1-trifluoroacetone-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b105887#1-1-1-trifluoroacetone-cas-number-and-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105887?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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